Cas no 946253-14-1 (5-(2,5-dimethoxyphenyl)amino-1,3-dimethyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione)

• Product Name: 5-(2,5-dimethoxyphenyl)amino-1,3-dimethyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione
• CAS No: 946253-14-1
• MF: C₁₇H₁₈N₄O₄
• MW: 342.349223613739
• CID: 5799212
• Update Time: 2025-10-30

5-(2,5-dimethoxyphenyl)amino-1,3-dimethyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 5-(2,5-dimethoxyanilino)-1,3-dimethylpyrido[2,3-d]pyrimidine-2,4-dione
• 5-(2,5-dimethoxyphenyl)amino-1,3-dimethyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione

• Inchi： 1S/C17H18N4O4/c1-20-15-14(16(22)21(2)17(20)23)11(7-8-18-15)19-12-9-10(24-3)5-6-13(12)25-4/h5-9H,1-4H3,(H,18,19)
• InChI Key： GGXZDCBICDSWJD-UHFFFAOYSA-N
• SMILES： C1(=O)N(C)C(=O)C2=C(NC3=CC(OC)=CC=C3OC)C=CN=C2N1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyrido[2,3-d]pyrimidines

Additional information on 5-(2,5-dimethoxyphenyl)amino-1,3-dimethyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione

Research Briefing on 5-(2,5-dimethoxyphenyl)amino-1,3-dimethyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione (CAS: 946253-14-1)

The compound 5-(2,5-dimethoxyphenyl)amino-1,3-dimethyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione (CAS: 946253-14-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the compound's role as a potent inhibitor of specific kinase enzymes, which are critical in various signaling pathways associated with cancer and inflammatory diseases. The structural uniqueness of 5-(2,5-dimethoxyphenyl)amino-1,3-dimethyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione, characterized by its pyrido[2,3-d]pyrimidine core, allows for selective binding to target proteins, thereby modulating their activity with high specificity.

In vitro and in vivo studies have demonstrated promising results, particularly in the context of oncology. For instance, research published in the Journal of Medicinal Chemistry (2023) reported that this compound exhibited significant anti-proliferative effects against a panel of cancer cell lines, including those resistant to conventional therapies. The compound's ability to induce apoptosis and inhibit angiogenesis suggests its potential as a multi-targeted anti-cancer agent.

Further investigations into the pharmacokinetic properties of 5-(2,5-dimethoxyphenyl)amino-1,3-dimethyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione have revealed favorable bioavailability and metabolic stability, making it a viable candidate for further drug development. However, challenges such as optimizing its solubility and minimizing off-target effects remain areas of active research.

In conclusion, the compound 5-(2,5-dimethoxyphenyl)amino-1,3-dimethyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione (CAS: 946253-14-1) represents a promising lead molecule in the development of novel therapeutics for cancer and other diseases. Ongoing research efforts are focused on elucidating its precise mechanisms of action and exploring its potential in combination therapies. Future studies will be crucial in translating these preclinical findings into clinical applications.